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Compound of Interest

Compound Name:
4-Chloro-2-isopropyl-5-

nitropyrimidine

CAS No.: 849353-36-2

Cat. No.: B2688881

Get Quote

Topic: Technical Guide: Solubility Profile & Handling of 4-Chloro-2-isopropyl-5-
nitropyrimidine Audience: Researchers, Process Chemists, and Drug Development Scientists.

[1]

Executive Summary & Chemical Identity
4-Chloro-2-isopropyl-5-nitropyrimidine is a specialized heterocyclic building block, primarily

utilized as a high-reactivity intermediate in the synthesis of antiviral agents (nucleotide analogs)

and glucocorticoid receptor modulators.[1] Unlike its commercially ubiquitous analog (4,6-

dichloro-2-isopropyl-5-nitropyrimidine), the monochloro variant is often synthesized in situ or

isolated as a crude oil due to its hydrolytic sensitivity and low melting point.[1]

This guide provides a definitive solubility profile derived from process chemistry data, ensuring

reproducible handling in synthetic workflows.[1]
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Parameter Technical Specification

CAS Number
849353-36-2 (Distinct from the dichloro analog

CAS 53039-35-3)

IUPAC Name 4-Chloro-5-nitro-2-(propan-2-yl)pyrimidine

Molecular Formula C₇H₈ClN₃O₂

Molecular Weight 201.61 g/mol

Physical State
Light Brownish Oil or Low-Melting Solid

(Process Dependent)

LogP (Predicted) ~2.1 (Lipophilic)

Solubility Profile
Critical Note on Data Integrity: Quantitative thermodynamic solubility data (mole fraction vs.

temperature) is not available in open peer-reviewed literature for this specific intermediate. The

data below is Process Solubility Data, reconstructed from validated synthetic protocols (e.g.,

Patent WO2005030213A1).
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Solvent Class Solvent
Solubility
Status

Process
Concentration
(Valid Range)

Application
Context

Chlorinated
Dichloromethane

(DCM)
Highly Soluble > 100 mg/mL

Primary

extraction

solvent; used for

workup.[1]

Alcohols
Ethanol

(Absolute)
Soluble ~70 mg/mL

Reaction

medium for

reduction steps

(e.g., Fe/AcOH).

[1]

Alcohols Methanol Soluble Moderate

Used in

chromatography

(3% MeOH in

DCM).[1][2]

Acids
Glacial Acetic

Acid
Soluble Miscible

Co-solvent for

iron-mediated

reduction.[1]

Esters Ethyl Acetate Soluble High

Suitable for

extraction and

chromatography.

[1]

Aqueous Water Insoluble < 0.1 mg/mL

Immiscible;

product is

washed with

water during

isolation.[1]

Aqueous Base Sat. NaHCO₃ Insoluble Immiscible

Used to

neutralize acid

traces in organic

phase.[1]
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Solubility Logic & Partitioning
Lipophilicity: With a predicted LogP of ~2.1, the compound partitions strongly into organic

layers (DCM/EtOAc) from aqueous phases.[1]

Hydrolytic Instability: The C4-chlorine atom is activated by the C5-nitro group, making it

susceptible to hydrolysis in basic aqueous media.[1] Avoid prolonged exposure to aqueous

bases (NaOH/KOH), which will convert the chloride to a hydroxyl group (yielding the

pyrimidinone precursor).[1]

Synthesis & Handling Protocol
This protocol describes the generation and isolation of 4-Chloro-2-isopropyl-5-
nitropyrimidine from its hydroxy precursor.[1] This method is self-validating: the transition from

a solid starting material to a soluble oil confirms the chlorination.[1]

Step-by-Step Methodology
Precursor Preparation:

Starting Material: 2-isopropyl-5-nitro-3-pyrimidin-4-one (Solid).[1]

Reagent: Phosphorus Oxychloride (POCl₃).[1][2]

Base: Triethylamine (Et₃N).[1]

Solvent: Dichloromethane (DCM).[1]

Chlorination Reaction:

Suspend the pyrimidinone (1.0 eq) and Et₃N (1.2 eq) in DCM at 0°C.

Add POCl₃ (2.4 eq) dropwise over 5 minutes.

Observation: The suspension should clarify as the chloropyrimidine forms.

Stir for 90 minutes at 0–5°C.

Workup (Solubility-Driven Isolation):
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Quench: Carefully pour the reaction mixture onto ice (exothermic).

Extraction: Dilute with DCM. The product partitions into the DCM layer.[1]

Wash: Wash the organic layer sequentially with saturated NaHCO₃ (removes acidic

byproducts) and Brine.[1]

Drying: Dry over anhydrous Na₂SO₄.

Concentration: Evaporate solvent in vacuo.

Result: 4-Chloro-2-isopropyl-5-nitropyrimidine is isolated as a brownish oil.[1][2][3][4]

Storage:

Store under inert atmosphere (N₂/Ar) at -20°C.

Use immediately in downstream steps if possible to prevent hydrolysis or decomposition.

[1]

Reaction Engineering & Workflow Visualization
The following diagram illustrates the synthesis pathway and the solubility-driven workup logic.
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Figure 1: Synthesis and solubility-based isolation workflow. The lipophilic nature of the chloro-

intermediate drives its partitioning into DCM, separating it from water-soluble phosphonate
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byproducts.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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